2-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid (MTA) is an organic compound that has been used in countless scientific research studies due to its unique properties. MTA is a derivative of benzimidazole, which is a heterocyclic aromatic compound containing a five-membered ring of nitrogen and carbon atoms. MTA has been studied for its potential applications in a wide range of scientific fields, including biochemistry, medicine, and pharmacology.
Scientific Research Applications
Synthetic Applications and Chemical Properties
The compound 2-[(9-Methyl-9H-[1,2,4]triazolo[4,3-a]-benzimidazol-3-yl)thio]propanoic acid, a complex organic molecule, demonstrates significant potential in various scientific applications. While specific studies directly investigating this compound were not identified, insights can be drawn from related research in the field of heterocyclic compounds and their derivatives, particularly focusing on benzimidazole and triazole groups.
Synthesis of Benzimidazole Derivatives :
- Benzimidazole derivatives, sharing structural similarities with the compound , have been synthesized using o-phenylenediamines and a variety of electrophilic reagents. These compounds find utility in numerous biological applications due to their diverse pharmacological properties, which include antimicrobial, antiviral, and anticancer activities (Ibrahim, 2011).
Chemical Transformations and Reactivity of Triazole Derivatives :
- Triazole derivatives, another structural component of the compound, are known for their antioxidant and antiradical activities. These compounds are compared to biogenic amino acids like cysteine due to their open thiogroup and the presence of free SH-group in their structure. The versatility of triazole compounds in chemical transformations highlights their potential in synthesizing a variety of derivatives with specific properties (Kaplaushenko, 2019).
Biological Activities
Antibacterial and Antifungal Properties :
- Triazole-containing hybrids, including those with 1,2,4-triazole, have been identified as potent inhibitors of various biological targets such as DNA gyrase and topoisomerase IV. They exhibit broad-spectrum antibacterial activity against clinically significant organisms, including drug-resistant forms. The biological relevance of triazole derivatives, especially in combating antibiotic-resistant strains of bacteria such as Staphylococcus aureus, underscores their importance in medicinal chemistry (Li & Zhang, 2021).
Potential as Pharmacophores :
- Benzimidazole derivatives, part of the compound's structure, play a crucial role in medicinal chemistry. They are known for their extensive pharmacological functions, including acting as antimicrobial, antiviral, and anti-cancer agents. The versatility of benzimidazole derivatives in drug design and their potential as pharmacophores make them valuable in the pursuit of new therapeutic agents (Vasuki et al., 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .
Mode of Action
Compounds with similar structures have been found to interact with different target receptors due to their hydrogen bond accepting and donating characteristics . This allows them to make specific interactions with different target receptors, which could potentially explain their wide range of pharmacological activities .
Biochemical Pathways
Compounds with similar structures have been found to exhibit a wide range of pharmacological activities, suggesting that they may affect multiple biochemical pathways .
Pharmacokinetics
In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .
Result of Action
Compounds with similar structures have been found to exhibit diverse pharmacological activities, suggesting that they may have multiple molecular and cellular effects .
properties
IUPAC Name |
2-[(4-methyl-[1,2,4]triazolo[4,3-a]benzimidazol-1-yl)sulfanyl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2S/c1-7(10(17)18)19-12-14-13-11-15(2)8-5-3-4-6-9(8)16(11)12/h3-7H,1-2H3,(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAHHAMPYRNHBBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)SC1=NN=C2N1C3=CC=CC=C3N2C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201139614 |
Source
|
Record name | Propanoic acid, 2-[(9-methyl-9H-1,2,4-triazolo[4,3-a]benzimidazol-3-yl)thio]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201139614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
681838-50-6 |
Source
|
Record name | Propanoic acid, 2-[(9-methyl-9H-1,2,4-triazolo[4,3-a]benzimidazol-3-yl)thio]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=681838-50-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 2-[(9-methyl-9H-1,2,4-triazolo[4,3-a]benzimidazol-3-yl)thio]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201139614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.